8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-one

• IUPAC Name: 8,9-dihydro-7H-[1,2,4]triazolo[1,5-a]quinazolin-6-one
• InChI: InChI=1S/C9H8N4O/c14-8-3-1-2-7-6(8)4-10-9-11-5-12-13(7)9/h4-5H,1-3H2
• InChI Key: QMCFBAYSPJNHHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=NC3=NC=NN23)C(=O)C1
• Molecular Formula: C9H8N4O
• DSSTOX Substance ID: DTXSID801215436
• Molecular Weight: 188.19 g/mol
• CAS RN: 29940-50-9

Description

The compound “8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-one” is a type of triazoloquinazoline. Triazoloquinazolines have been identified as potent inhibitors of the PCAF bromodomain, which is a potential therapeutic target for the treatment of cancer.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, a specific route for the synthesis of a novel benzo[4,5]thiazolo[2,3-b]quinazoline derivatives was established using thiazolo[2,3-b]quinazoline-3,6(5H,7H)-dione derivatives as efficient starting materials.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as X-ray diffraction. For example, the structure of a compound in complex with TIM-3, an immune system protein, was determined using X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds have been described. For instance, the reaction of intermediates with hydrazine hydrate, 2-aminobenzimidazole, 3-methyl-5-amino pyrazole, and 3-amino-1,2,4-triazole was used to synthesize new thiazoloquinazoline carbonyl-linked derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been reported. For example, one compound was recrystallized from ethanol as a pale yellow powder.

Scientific Research Applications

a. Janus Kinase (JAK) Inhibitors:

b. GPR40 Receptor Modulation:

Antitumor Activity

• Some derivatives of this scaffold exhibit promising antitumor properties. .

Energetic Materials

• [1,2,4]Triazolo[1,5-a]quinazolin-6-one derivatives have been investigated for their potential as primary explosives. .

Luminescent Properties

• Bis[1,2,4]triazolo[4,3-b:3’,4’-f][1,2,4,5]tetrazines, synthesized from this scaffold, exhibit weak luminescent properties in solution. .

Mechanism of Action

Mode of Action

It is known that similar compounds interact with their targets by binding to the active site, thereby inhibiting the function of the target .

Biochemical Pathways

Similar compounds have been found to affect pathways related to inflammation and immune response, such as the janus kinase-signal transducer and activator of transcription (jak-stat) pathway .

Result of Action

Similar compounds have been found to have anti-inflammatory effects by inhibiting the function of their targets .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially affect the action of similar compounds .

Future Directions

Triazoloquinazolines have potential therapeutic applications in cancer treatment. Future research could focus on further optimizing these compounds and evaluating their efficacy in preclinical and clinical studies.